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Compound of Interest

Compound Name: Potassium perrhenate

Cat. No.: B077996 Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

endeavors, the meticulous management of chemical reagents is a cornerstone of laboratory

safety and regulatory compliance. Potassium perrhenate, a strong oxidizing agent, requires a

dedicated and informed approach to its disposal to mitigate risks of fire, chemical

incompatibility reactions, and environmental contamination. This guide provides a

comprehensive, step-by-step procedure for the safe and compliant disposal of potassium
perrhenate, ensuring the well-being of laboratory personnel and the integrity of your research

environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures for potassium perrhenate, a thorough understanding

of its hazards is essential. It is classified as an oxidizing solid, a skin and eye irritant, and is

incompatible with reducing agents, flammable materials, and combustible materials.[1][2]

Adherence to the following safety protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required.

Hand Protection: Chemical-resistant gloves, such as nitrile, must be worn.

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.
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Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for potassium
perrhenate.

Property Value

Molecular Formula KReO₄

Molecular Weight 289.30 g/mol

Appearance White crystalline solid

Melting Point 555 °C (1031 °F)

Boiling Point 1370 °C (2500 °F)

Solubility in Water 1.2 g/100 mL at 20 °C

Density 4.89 g/cm³

RCRA Hazardous Waste Code D001 (Ignitability)[3][4][5]

Step-by-Step Disposal Procedure for Potassium
Perrhenate
The recommended method for the disposal of potassium perrhenate is through collection and

transfer to an approved hazardous waste disposal facility. Direct disposal in laboratory sinks or

regular trash is strictly prohibited.

Experimental Protocol: Waste Collection and
Segregation
Objective: To safely collect and store potassium perrhenate waste for disposal.

Materials:

Designated hazardous waste container (wide-mouth, high-density polyethylene [HDPE] or

glass with a secure cap)
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Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Chemical fume hood

Procedure:

Container Preparation:

Obtain a clean, dry, and compatible waste container.

Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Potassium Perrhenate"

The hazard characteristics: "Oxidizer"

The date of accumulation (the date the first waste is added)

The name of the principal investigator or laboratory supervisor.

Waste Collection:

All solid potassium perrhenate waste, including residues and contaminated disposable

labware (e.g., weighing boats, gloves), should be collected.

For grossly contaminated items, place them directly into the designated hazardous waste

container. Items with only trace amounts of contamination can be disposed of in the

normal trash, though institutional policies may vary.[1]

Perform all waste transfers within a chemical fume hood to minimize the risk of inhalation

or dust dispersion.

Waste Storage:

Securely cap the hazardous waste container when not in use.
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Store the container in a designated satellite accumulation area within the laboratory.

Crucially, segregate the potassium perrhenate waste from all incompatible materials.

This includes:

Flammable and combustible materials

Reducing agents

Organic chemicals

Acids and bases.[1]

Spill Management:

In the event of a small spill, carefully sweep the solid material into a dustpan and place it

into the designated hazardous waste container.[6]

Avoid raising dust. Do not use a vacuum cleaner unless it is specifically designed for

hazardous dust collection.

For larger spills, evacuate the area and contact your institution's Environmental Health and

Safety (EH&S) department.

Final Disposal:

Once the waste container is full or has been in accumulation for the maximum allowable

time per your institution's policy, contact your EH&S department to arrange for pickup and

disposal.

Do not attempt to treat or neutralize potassium perrhenate waste with other chemicals

unless you are following a specifically approved and validated protocol from your EH&S

department.

Logical Workflow for Potassium Perrhenate Disposal
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Potassium Perrhenate Disposal Workflow
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Potassium Perrhenate Waste
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Small Spill?

Clean up spill per protocol
and add to waste container

Yes

Contact EH&S for
Large Spill Cleanup

Large Spill

Container Full?

No

End: Compliant Disposal

No

Arrange for Hazardous
Waste Pickup with EH&S

Yes
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Caption: Logical workflow for the safe disposal of potassium perrhenate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b077996?utm_src=pdf-body-img
https://www.benchchem.com/product/b077996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these detailed procedures, you can ensure the safe and compliant disposal of

potassium perrhenate, fostering a secure and responsible laboratory environment. Always

consult your institution's specific guidelines and your EH&S department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b077996?utm_src=pdf-body
https://www.benchchem.com/product/b077996?utm_src=pdf-custom-synthesis
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://danielstraining.com/hazardous-waste-determination-d001-ignitable/
https://www.fishersci.com/store/msds?partNumber=AA11411&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b077996#potassium-perrhenate-proper-disposal-procedures
https://www.benchchem.com/product/b077996#potassium-perrhenate-proper-disposal-procedures
https://www.benchchem.com/product/b077996#potassium-perrhenate-proper-disposal-procedures
https://www.benchchem.com/product/b077996#potassium-perrhenate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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